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Compound Name: 2-Bromo-1,1-difluoroethane

Cat. No.: B1266208

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-1,1-difluoroethane, with the CAS number 359-07-9, is a halogenated hydrocarbon
with the chemical formula C2HsBrF2.[1][2][3] This document provides a comprehensive
overview of its core physical properties, essential for its application in research, synthesis, and
pharmaceutical development. The data presented is a compilation from various sources, and
standardized experimental protocols for their determination are detailed.

Core Physical Properties

The physical characteristics of 2-Bromo-1,1-difluoroethane are summarized in the table
below. These properties are crucial for understanding its behavior in various experimental and
industrial settings.
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Physical Property Value Units Notes
Molecular Weight 144.95 g/mol [1112]1[3]
Appearance Colorless liquid [1]
At standard
Boiling Point 57-57.3 °C atmospheric pressure.
[2][41[5](6]
Melting Point -74.9to -75 °C [21[41[5]
Density 1.824 g/mL At 18 °C.[4][5]
Refractive Index 1.394 At 10 °C.[5]
Vapor Pressure 233 mmHg At 25 °C.[5]
Water Solubility ~795 mg/L Sparingly soluble.[1]
LogP (Octanol-Water 164640 Indicates moderate

Partition Coefficient)

lipophilicity.[2]

Experimental Protocols

The following are detailed methodologies for the experimental determination of key physical

properties of liquid compounds like 2-Bromo-1,1-difluoroethane.

Determination of Boiling Point (Micro-Boiling Point

Method)

This method is suitable for small sample volumes and provides a reasonably accurate

determination of the boiling point.

Apparatus:

e Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)

e Thermometer

o Capillary tube (sealed at one end)
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e Small test tube

e Sample of 2-Bromo-1,1-difluoroethane

Procedure:

A small amount of the liquid sample is placed into the small test tube.

e The capillary tube, with its open end downwards, is placed into the test tube containing the
sample.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is immersed in a heating bath (e.g., paraffin oil in a Thiele tube).

e The bath is heated gently. Initially, a stream of bubbles will emerge from the capillary tube as
the air expands.

e As the temperature approaches the boiling point, a rapid and continuous stream of bubbles
will be observed.

e The heating is then discontinued, and the bath is allowed to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[3][7]

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.
Apparatus:

e Pycnometer or a graduated cylinder

e Analytical balance

e Thermometer
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Procedure:

e The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.

e The container is filled with a known volume of 2-Bromo-1,1-difluoroethane.
e The mass of the container with the liquid is then measured.

o The mass of the liquid is determined by subtracting the mass of the empty container from the
mass of the filled container.

e The density is calculated by dividing the mass of the liquid by its volume.[1][6]

e The temperature of the liquid should be recorded as density is temperature-dependent.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Sample of 2-Bromo-1,1-difluoroethane

Dropper

Procedure:

o The Abbe refractometer is calibrated using a standard liquid with a known refractive index.
o The prism of the refractometer is cleaned with a suitable solvent and allowed to dry.

o Afew drops of the 2-Bromo-1,1-difluoroethane sample are placed on the prism.
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e The prism is closed, and the sample is allowed to equilibrate to the desired temperature,
typically controlled by a circulating water bath.

e The light source is adjusted, and the eyepiece is used to bring the dividing line between the
light and dark fields into sharp focus.

e The control knob is turned to center the crosshairs on the dividing line.
o The refractive index is read directly from the instrument's scale.[8]

Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a liquid sample.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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